Cas no 2227807-34-1 ((1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol
• CAS No: 2227807-34-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6034759
• PubChem ID: 96736050
• Update Time: 2025-06-14

(1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol
• EN300-1766572
• 2227807-34-1

• Inchi： 1S/C8H18N2O/c1-10-4-2-7(3-5-10)8(11)6-9/h7-8,11H,2-6,9H2,1H3/t8-/m0/s1
• InChI Key： XKWYQBAJTLHQGA-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1CCN(C)CC1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol

Recent Advances in the Study of (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol and Related Compound 2227807-34-1

The compound (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol, along with its related chemical entity 2227807-34-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief aims to synthesize the latest findings on these compounds, highlighting their pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have demonstrated that (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in cognitive function and mood regulation. Its stereochemical configuration, denoted by the (1R) designation, appears to play a critical role in its biological activity, with the R-enantiomer showing significantly higher potency compared to its S-counterpart. This enantioselectivity has important implications for drug development, as it underscores the need for precise stereochemical control in the synthesis of potential therapeutics.

The compound 2227807-34-1, while structurally related, has shown distinct pharmacological profiles in preclinical studies. Recent investigations have revealed its potential as an inhibitor of key enzymes involved in pathogenic microorganisms, making it a candidate for antimicrobial drug development. Of particular note is its activity against drug-resistant bacterial strains, which represents a significant advancement in the ongoing battle against antimicrobial resistance. The molecular interactions between 2227807-34-1 and its biological targets have been elucidated through X-ray crystallography studies, providing valuable insights for structure-based drug design.

Synthetic approaches to these compounds have seen notable improvements in recent years. Researchers have developed more efficient and stereoselective routes to (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol, employing novel catalytic systems that offer higher yields and better enantiomeric excess. These advancements in synthetic methodology not only facilitate the production of these compounds for research purposes but also pave the way for potential scale-up processes should they progress to clinical development.

Pharmacokinetic studies of both compounds have provided important data regarding their absorption, distribution, metabolism, and excretion profiles. (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol demonstrates favorable blood-brain barrier penetration, a crucial characteristic for potential central nervous system applications. Meanwhile, 2227807-34-1 shows promising tissue distribution patterns that may be advantageous for targeting specific infections. Metabolic stability studies indicate that both compounds are resistant to rapid degradation, suggesting potentially favorable dosing regimens in therapeutic applications.

Toxicological evaluations of these compounds are currently underway, with preliminary data suggesting acceptable safety profiles within therapeutic dose ranges. However, researchers caution that more comprehensive studies are needed to fully assess potential off-target effects and long-term safety. The current findings position these compounds as promising leads for further drug development, though additional optimization may be required to enhance their therapeutic indices.

In conclusion, the recent research on (1R)-2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol and 2227807-34-1 highlights their significant potential in pharmaceutical development. Their unique pharmacological properties, combined with advances in synthetic accessibility and preliminary safety data, make them compelling candidates for further investigation. Future research directions may include structure-activity relationship studies to optimize their biological activity, formulation development to enhance their delivery, and expanded preclinical testing to validate their therapeutic potential in specific disease models.